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Compound of Interest

Compound Name: 3-Chloro-4-methyiphenol
CAS No.: 615-62-3
Cat. No.: B1346567

Get Quote

An In-depth Technical Guide to 3-Chloro-4-methylphenol for Advanced Research

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of 3-Chloro-4-methylphenol, a key
chemical intermediate. Designed for researchers, scientists, and professionals in drug
development and chemical synthesis, this document moves beyond basic data to explore the
compound's structural significance, a detailed and reasoned synthesis protocol, and its
applications, grounded in established safety and handling procedures.

Core Chemical Identity and Structural Analysis

3-Chloro-4-methylphenol, also known as 3-chloro-p-cresol, is a substituted aromatic
compound whose utility in organic synthesis is largely dictated by the interplay of its three
functional components: a hydroxyl group, a chlorine atom, and a methyl group attached to a
benzene ring.

The CAS Number for 3-Chloro-4-methylphenol is 615-62-3.[1][2][3][4][5]
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Key Identifiers and Molecular Structure

A precise understanding of the molecule's structure is fundamental to predicting its reactivity

and potential applications.

Identifier Value Source
IUPAC Name 3-chloro-4-methylphenol [2][4]
CAS Number 615-62-3 [1][2]I5]
Molecular Formula CsH-CIO [L][4][5][6]
Molecular Weight 142.58 g/mol [11[4115]
SMILES Cclccc(O)cciCl [1][6]
1S/C7H7CIO/c1-5-2-3-6(9)4-
InChl [11[4][6]
7(5)8/h2-4,9H,1H3
VQZRLBWPEHFGCD-
InChiKey [4][6]
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graph "Chemical Structure of 3 Chloro 4 methylphenol" {
layout=neato;

node [shape=plaintext];
edge [color="#202124"1;

fontcolor="#EA4335"];

H O [label="H", fontcolor="#202124"],;

// Atom nodes

Cl [label="C"];
C2 [label="C"1;
C3 [label="C"1;
C4 [label="C"];
C5 [label="C"1];
C6 [label="C"1;
0 [label="0",

Cl [label="Cl1",

fontcolor="#34A853"];

C_Me [label="C", fontcolor="#4285F4"];
H1 Me [label="H", fontcolor="#202124"];
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H2 Me [label="H", fontcolor="#202124"],;
H3 Me [label="H", fontcolor="#202124"];

// Benzene ring bonds

Cl -- C2;
C2 -- C3;
C3 -- (4;
C4 -- C5;
C5 -- C6;
c6 -- (C1;

// Substituent bonds

Cl -- 0;
0 -- HO;
C3 -- C;
C4 -- C Me;

C Me -- H1 Me;
C Me -- H2 Me;
C Me -- H3 Me;
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Step 1: Diazotization

Mix 3-chloro-4-methylaniline,
water, and concentrated H2SO4

Cool mixture to 5-10°C
Slowly add NaNO:2 solution

J

Stir at ~5°C for 1 hour

|
Intermediate:Diazonium Salt Solution
|

Step 2: Hydrolzsis & Isolation

Add diazonium solution to
boiling dilute H2SO4 (105-110°C)

Stir at 110°C for 1 hour

~

@d extract with@

Wash, dry, and concentrate
hexane phase

\4

Final Product

Crude 3-chloro-4-methylphenol

Click to download full resolution via product page
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Caption: Workflow for the synthesis of 3-Chloro-4-methylphenol.

Detailed Step-by-Step Methodology

This protocol is adapted from a documented synthesis and includes explanations for key
procedural choices. [7] Part 1: Diazotization of 3-Chloro-4-methylaniline

e Reaction Setup: In a suitable reaction vessel, combine 283.0 g of 3-chloro-4-methylaniline,
1000 mL of water, and 500 mL of concentrated sulfuric acid. The initial mixing is exothermic,
raising the temperature.

o Causality Explanation: Sulfuric acid serves two purposes: it protonates the aniline to form
a water-soluble salt and provides the acidic medium required for the formation of nitrous
acid from sodium nitrite.

o Cooling: Stir the mixture for 30 minutes at room temperature, then cool to 5°C using an ice
bath.

o Causality Explanation: Diazonium salts are unstable at higher temperatures. Maintaining a
low temperature (5-10°C) is critical to prevent decomposition and unwanted side
reactions.

 Nitrite Addition: Slowly add a solution of 145 g of sodium nitrite in 500 mL of water over 1.5
hours, ensuring the temperature of the reaction mixture remains between 5-10°C.

o Causality Explanation: Sodium nitrite reacts with the sulfuric acid in situ to form nitrous
acid (HNO2), the diazotizing agent. Slow addition is crucial to control the exothermic
reaction and maintain the low temperature required for diazonium salt stability.

o Reaction Completion: After the addition is complete, continue stirring the mixture at
approximately 5°C for one hour to ensure the diazotization reaction goes to completion.

Part 2: Hydrolysis and Product Isolation
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o Hydrolysis: Prepare a separate solution of 1.2 liters of concentrated sulfuric acid in 2 liters of
water and heat it to 105-110°C. Add the cold diazonium salt solution from Part 1 to this hot
acid solution over two hours.

o Causality Explanation: This is the hydrolysis step. The high temperature causes the
diazonium group (-N27) to be replaced by a hydroxyl group (-OH) from the water, releasing
nitrogen gas. Adding the cold diazonium solution to hot acid (rather than heating the
diazonium solution directly) is a safer and more controlled method for this transformation.

e Post-Reaction Stirring: Stir the resulting mixture at 110°C for one hour to ensure complete
hydrolysis.

o Extraction: Allow the mixture to cool to room temperature. Add 3.5 liters of hexane and stir
for 30 minutes. Allow the phases to separate, then collect the upper hexane layer.

o Causality Explanation: 3-Chloro-4-methylphenol is an organic compound with limited
solubility in the aqueous acidic phase but high solubility in a nonpolar organic solvent like
hexane. This allows for its efficient extraction and separation from inorganic salts and
residual acid.

 Purification: Wash the hexane phase with water, dry it over anhydrous magnesium sulfate
(MgSO0a), and filter.

o Causality Explanation: The water wash removes any remaining acid or water-soluble
impurities. Magnesium sulfate is a drying agent that removes residual water from the
organic phase.

o Final Product: Concentrate the hexane solution to dryness (e.g., using a rotary evaporator)
to yield crude 3-chloro-4-methylphenol.

Applications in Research and Drug Development

While its isomer, 4-chloro-3-methylphenol, is widely used as a disinfectant and preservative,[8]
[9][10] 3-Chloro-4-methylphenol is primarily valued as a building block in organic synthesis.
Its specific substitution pattern makes it a useful precursor for more complex molecules.
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e Agrochemicals: It is used in the preparation of active compounds for herbicides. [11]The
phenol structure is a common feature in many biologically active molecules, and the chloro-
and methyl- substituents can be used to tune the molecule's properties, such as lipophilicity
and metabolic stability.

o Pharmaceutical Intermediates: The reactive hydroxyl group and the positions on the aromatic
ring allow for further functionalization, making it a valuable starting material for synthesizing
pharmaceutical scaffolds. The specific placement of the chloro and methyl groups can
sterically and electronically guide subsequent reactions to achieve desired regioisomers.

Safety, Handling, and Hazard Management

A thorough understanding of the hazards associated with 3-Chloro-4-methylphenol is
essential for safe laboratory practice. This compound is classified as hazardous. [1][4][12]

~HS H | Classificati

Hazard Class Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H312 Harmful in contact with skin
Acute Toxicity, Inhalation H332 Harmful if inhaled

Skin Irritation H315 Causes skin irritation

Serious Eye Damage H318 Causes serious eye damage
Specific Target Organ Toxicity H335 May cause respiratory irritation

Source: Aggregated GHS information.[1][4]

Protocol for Safe Handling and Storage

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a dust mask
(N95 or equivalent), chemical-resistant gloves, and safety glasses or goggles. [1][13]*
Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood, to
avoid breathing dust or fumes. [13]* Handling: Avoid all personal contact. Do not eat, drink,
or smoke in the handling area. Wash hands thoroughly after handling. [13]* Spill
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Management: In case of a spill, clean up immediately using dry procedures to avoid
generating dust. [13]Place spilled material into a clean, dry, labeled, and sealable container
for disposal. [13]* Storage: Store in a tightly sealed container in a dry, well-ventilated area.
[14]* Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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